Oxan-4-yl-[4-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone

• IUPAC Name: oxan-4-yl-[4-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C18H23F3N2O3/c19-18(20,21)15-2-1-7-22-16(15)26-12-13-3-8-23(9-4-13)17(24)14-5-10-25-11-6-14/h1-2,7,13-14H,3-6,8-12H2
• InChI Key: DZMFYMRURQYXRY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=C(C=CC=N2)C(F)(F)F)C(=O)C3CCOCC3
• Molecular Formula: C18H23F3N2O3
• Molecular Weight: 372.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an oxane ring, a piperidine ring, and a trifluoromethyl group attached to a pyridine ring. These functional groups could potentially give the compound a variety of interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact synthesis would depend on the desired route and the available starting materials. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It includes an oxane ring (a six-membered ring with one oxygen atom), a piperidine ring (a six-membered ring with one nitrogen atom), and a pyridine ring (a six-membered ring with two nitrogen atoms). The trifluoromethyl group is a common substituent in organic chemistry, known for its ability to influence the electronic properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. For example, the oxane and piperidine rings might undergo reactions at the heteroatom (oxygen in oxane, nitrogen in piperidine), while the pyridine ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar trifluoromethyl group and the heterocyclic rings could influence its solubility, while the size and complexity of the molecule could influence its melting point and boiling point.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Future Directions

The future research directions for this compound could be vast, depending on its observed properties and activities. It could be explored for potential applications in various fields such as medicinal chemistry, materials science, or synthetic chemistry.